6-(Pyridin-3-yl)-2-({1-[3-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 6-pyridin-3-yl-2-[[1-[3-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl]methyl]pyridazin-3-one
• InChI: InChI=1S/C19H16F3N5O/c20-19(21,22)15-4-2-8-24-18(15)26-10-13(11-26)12-27-17(28)6-5-16(25-27)14-3-1-7-23-9-14/h1-9,13H,10-12H2
• InChI Key: ANZVOSBZPZIBDD-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=C(C=CC=N2)C(F)(F)F)CN3C(=O)C=CC(=N3)C4=CN=CC=C4
• Molecular Formula: C19H16F3N5O
• Molecular Weight: 387.4 g/mol
• CAS No.: 2200181-17-3

Description

6-(Pyridin-3-yl)-2-({1-[3-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C19H16F3N5O and its molecular weight is 387.366. The purity is usually 95%.
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Scientific Research Applications

Application in Crystal Engineering

A study by Duong et al. (2011) explored compounds structurally similar to 6-(Pyridin-3-yl)-2-({1-[3-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one. These compounds, including derivatives like 6-(pyridin-2-yl)-1,3,5-triazine-2,4-diamine, were investigated for their potential in crystal engineering. They are designed to chelate metals, particularly Ag(I), and form structures held together by coordinative interactions and hydrogen bonds. This property makes them valuable in designing and developing new materials with specific crystal structures and properties (Duong et al., 2011).

Role in Synthesis of Fused Azines

Ibrahim and Behbehani (2014) focused on synthesizing a class of pyridazin-3-one derivatives, which includes structures akin to this compound. These compounds were used in the synthesis of fused azines, demonstrating their utility in creating complex organic compounds. This synthesis pathway has implications for the development of novel pharmaceuticals and other organic materials (Ibrahim & Behbehani, 2014).

Development of Antidepressant and Nootropic Agents

A study by Thomas et al. (2016) investigated the synthesis and pharmacological activity of certain azetidinone derivatives, which are structurally related to this compound. These compounds showed promising antidepressant and nootropic activities, suggesting the potential use of similar compounds in the development of new central nervous system (CNS) active agents (Thomas et al., 2016).